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Executive Summary

Panobinostat (formerly known as LBH589) is a potent, orally available pan-histone deacetylase
(HDAC) inhibitor. By inhibiting the activity of multiple HDAC enzymes, panobinostat leads to the
hyperacetylation of histone and non-histone proteins, resulting in the epigenetic modulation of
gene expression. This activity ultimately induces cell cycle arrest, differentiation, and apoptosis
in malignant cells. This technical guide provides an in-depth overview of panobinostat,
including its mechanism of action, quantitative efficacy data, and detailed experimental
protocols for its characterization. The information presented is intended to support researchers,
scientists, and drug development professionals in the investigation and application of this
compound.

Core Mechanism of Action: Histone Deacetylase
Inhibition

Panobinostat exerts its anti-tumor activity primarily through the non-selective inhibition of Class
[, Il, and IV histone deacetylases.[1][2] HDACs are a class of enzymes that remove acetyl
groups from the ge-amino groups of lysine residues on histone tails. This deacetylation leads to

a more condensed chromatin structure, restricting the access of transcription factors to DNA
and resulting in transcriptional repression.[3][4]
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By inhibiting HDACSs, panobinostat causes an accumulation of acetylated histones, which
neutralizes their positive charge and weakens their interaction with the negatively charged DNA
backbone.[5] This leads to a more relaxed and open chromatin conformation (euchromatin),
allowing for the transcription of previously silenced genes.[5] Among the genes activated are
those involved in tumor suppression, cell cycle regulation, and apoptosis.[6]

Signhaling Pathway of Panobinostat-lInduced Apoptosis
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Start: Panobinostat Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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